5-Chloro-4-methoxythiophene-3-carbonyl chloride
Overview
Description
5-Chloro-4-methoxythiophene-3-carbonyl chloride is a chemical compound with the molecular formula C6H4Cl2O2S . It is used in various scientific and industrial applications .
Molecular Structure Analysis
The molecular structure of 5-Chloro-4-methoxythiophene-3-carbonyl chloride consists of 6 carbon atoms, 4 hydrogen atoms, 2 chlorine atoms, 2 oxygen atoms, and 1 sulfur atom . The molecular weight of the compound is 211.068 g/mol .Physical And Chemical Properties Analysis
5-Chloro-4-methoxythiophene-3-carbonyl chloride has a molecular weight of 211.06600 . The compound has a LogP value of 2.78910, indicating its lipophilicity .Scientific Research Applications
Synthesis of Antifungal Agents
5-Chloro-4-methoxythiophene-3-carbonyl chloride can be used in the synthesis of antifungal agents. For instance, it has been used in the preparation of novel pyridazine derivatives that displayed good antifungal activities against G. zeae, F. oxysporum and C. mandshurica .
Development of Fungicides
This compound can also be used in the development of fungicides. Pyridazine derivatives, which can be synthesized using 5-Chloro-4-methoxythiophene-3-carbonyl chloride, have been found to possess fungicidal properties .
Production of Insecticides
The compound can be used in the production of insecticides. Pyridazine derivatives, which can be synthesized from this compound, are known to possess insecticidal properties .
Creation of Herbicides
5-Chloro-4-methoxythiophene-3-carbonyl chloride can be used in the creation of herbicides. Pyridazine derivatives, synthesized from this compound, have been found to possess herbicidal properties .
Synthesis of Antitumor Agents
This compound can be used in the synthesis of antitumor agents. Pyridazine derivatives, which can be synthesized using 5-Chloro-4-methoxythiophene-3-carbonyl chloride, have been found to possess antitumor properties .
Development of Anti-inflammatory Agents
5-Chloro-4-methoxythiophene-3-carbonyl chloride can be used in the development of anti-inflammatory agents. Pyridazine derivatives, which can be synthesized from this compound, have been found to possess anti-inflammatory properties .
Safety and Hazards
properties
IUPAC Name |
5-chloro-4-methoxythiophene-3-carbonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4Cl2O2S/c1-10-4-3(5(7)9)2-11-6(4)8/h2H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLLVFNBZGFSCKR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(SC=C1C(=O)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4Cl2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60380895 |
Source
|
| Record name | 5-Chloro-4-methoxythiophene-3-carbonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60380895 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-4-methoxythiophene-3-carbonyl chloride | |
CAS RN |
175137-49-2 |
Source
|
| Record name | 5-Chloro-4-methoxythiophene-3-carbonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60380895 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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